Cas no 70437-09-1 (Isoquinoline, 1-(phenylethynyl)-)

Isoquinoline, 1-(phenylethynyl)- structure
70437-09-1 structure
Product name:Isoquinoline, 1-(phenylethynyl)-
CAS No:70437-09-1
MF:C17H11N
MW:229.275943994522
CID:547238
PubChem ID:11817058

Isoquinoline, 1-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1-(phenylethynyl)-
    • 1-(2-phenylethynyl)isoquinoline
    • SCHEMBL15940603
    • 70437-09-1
    • 1-(Phenylethynyl)isoquinoline
    • DTXSID10473569
    • 1-phenylethynylisoquinoline
    • Inchi: InChI=1S/C17H11N/c1-2-6-14(7-3-1)10-11-17-16-9-5-4-8-15(16)12-13-18-17/h1-9,12-13H
    • InChI Key: JNSVNHMWHHKCTC-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C#CC2=NC=CC3=CC=CC=C32

Computed Properties

  • Exact Mass: 229.08923
  • Monoisotopic Mass: 229.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89

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